N-(4-CHLOROBENZYL)-S-[3-(4(5)-IMIDAZOLYL)PROPYL]ISOTHIOUREA
N-(4-CHLOROBENZYL)-S-[3-(4(5)-IMIDAZOLYL)PROPYL]ISOTHIOUREA
Clobenpropit dihydrobromide is a hydrobromide salt obtained by reaction of clobenpropit with two equivalents of hydrobromic acid. An extremely potent histamine H3 antagonist/inverse agonist (pA2 = 9.93). Also displays partial agonist activity at H4 receptors; induces eosinophil shape change with an EC50 of 3 nM. It has a role as a H4-receptor agonist and a H3-receptor antagonist. It contains a clobenpropit(2+).
Brand Name:
Vulcanchem
CAS No.:
145231-35-2
VCID:
VC0176934
InChI:
InChI=1S/C14H17ClN4S.2BrH/c15-12-5-3-11(4-6-12)8-18-14(16)20-7-1-2-13-9-17-10-19-13;;/h3-6,9-10H,1-2,7-8H2,(H2,16,18)(H,17,19);2*1H
SMILES:
C1=CC(=CC=C1CN=C(N)SCCCC2=CN=CN2)Cl.Br.Br
Molecular Formula:
C14H19Br2ClN4S
Molecular Weight:
470.7 g/mol
N-(4-CHLOROBENZYL)-S-[3-(4(5)-IMIDAZOLYL)PROPYL]ISOTHIOUREA
CAS No.: 145231-35-2
Main Products
VCID: VC0176934
Molecular Formula: C14H19Br2ClN4S
Molecular Weight: 470.7 g/mol
![N-(4-CHLOROBENZYL)-S-[3-(4(5)-IMIDAZOLYL)PROPYL]ISOTHIOUREA - 145231-35-2](/images/no_structure.jpg)
| CAS No. | 145231-35-2 |
|---|---|
| Product Name | N-(4-CHLOROBENZYL)-S-[3-(4(5)-IMIDAZOLYL)PROPYL]ISOTHIOUREA |
| Molecular Formula | C14H19Br2ClN4S |
| Molecular Weight | 470.7 g/mol |
| IUPAC Name | 3-(1H-imidazol-5-yl)propyl N'-[(4-chlorophenyl)methyl]carbamimidothioate;dihydrobromide |
| Standard InChI | InChI=1S/C14H17ClN4S.2BrH/c15-12-5-3-11(4-6-12)8-18-14(16)20-7-1-2-13-9-17-10-19-13;;/h3-6,9-10H,1-2,7-8H2,(H2,16,18)(H,17,19);2*1H |
| Standard InChIKey | JIJQPEZAVLJZBO-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CN=C(N)SCCCC2=CN=CN2)Cl.Br.Br |
| Canonical SMILES | C1=CC(=CC=C1CN=C(N)SCCCC2=CN=CN2)Cl.Br.Br |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Clobenpropit dihydrobromide is a hydrobromide salt obtained by reaction of clobenpropit with two equivalents of hydrobromic acid. An extremely potent histamine H3 antagonist/inverse agonist (pA2 = 9.93). Also displays partial agonist activity at H4 receptors; induces eosinophil shape change with an EC50 of 3 nM. It has a role as a H4-receptor agonist and a H3-receptor antagonist. It contains a clobenpropit(2+). |
| Synonyms | clobenpropit S-(3-(4(5)-imidazolyl))propyl-N-(4-chlorobenzyl)isothiourea VUF 9153 VUF-9153 |
| PubChem Compound | 11213569 |
| Last Modified | Nov 11 2021 |
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